![molecular formula C15H17NO5S B5811326 3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide](/img/structure/B5811326.png)
3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide
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Overview
Description
3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide, also known as 4-MeO-DSB, is a sulfonamide compound that has been used in scientific research for various purposes. This compound has shown promising results in different areas of research, including neuroscience, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide involves the selective blockade of mGluR5. This receptor is involved in the regulation of glutamate neurotransmission, which is essential for various brain functions, including learning, memory, and emotion. By blocking mGluR5, this compound can modulate glutamate neurotransmission and affect the activity of different brain regions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific research application. In neuroscience, studies have shown that this compound can modulate the activity of different brain regions, such as the prefrontal cortex, amygdala, and hippocampus, which are involved in various cognitive and emotional processes. Moreover, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide is its selectivity for mGluR5. This allows researchers to study the specific role of this receptor in different physiological and pathological conditions. Moreover, this compound has been used in the development of PET radiotracers, which can provide non-invasive imaging of mGluR5 in the brain. However, one of the limitations of this compound is its poor solubility, which can affect its pharmacokinetic properties and limit its use in certain research applications.
Future Directions
There are several future directions for the use of 3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide in scientific research. One of the most promising areas is the development of new drugs for the treatment of neurological disorders, such as depression, anxiety, and addiction. Moreover, this compound can be used in the development of new PET radiotracers for the in vivo imaging of mGluR5 in the brain. Finally, the selective blockade of mGluR5 by this compound can provide insights into the specific role of this receptor in different physiological and pathological conditions.
Conclusion
In conclusion, this compound, or this compound, is a sulfonamide compound that has been used in scientific research for various purposes. This compound has shown promising results in different areas of research, including neuroscience, pharmacology, and medicinal chemistry. The selective blockade of mGluR5 by this compound can provide insights into the specific role of this receptor in different physiological and pathological conditions. Moreover, this compound can be used in the development of new drugs and PET radiotracers for the treatment and diagnosis of neurological disorders.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride and 3,4-dimethoxyaniline in the presence of a base, such as triethylamine. The reaction proceeds through nucleophilic substitution, and the resulting product is purified through recrystallization. The purity of the compound is confirmed through spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide has been used in scientific research for various purposes. One of the most promising areas of research is in the field of neuroscience. Studies have shown that this compound can act as a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological disorders, such as depression, anxiety, and addiction. Moreover, this compound has been used in the development of positron emission tomography (PET) radiotracers for in vivo imaging of mGluR5 in the brain.
properties
IUPAC Name |
3,4-dimethoxy-N-(4-methoxyphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO5S/c1-19-12-6-4-11(5-7-12)16-22(17,18)13-8-9-14(20-2)15(10-13)21-3/h4-10,16H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFTLAUHZZMCPRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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